![molecular formula C19H27N3O3 B2812777 1-Cyclohexyl-3-[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]-1-methylurea CAS No. 894024-55-6](/img/structure/B2812777.png)
1-Cyclohexyl-3-[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]-1-methylurea
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Overview
Description
The compound appears to contain a cyclohexyl group, a methoxyphenyl group, a pyrrolidinone group, and a urea group . These groups are common in many organic compounds and can contribute to a variety of chemical properties and potential uses.
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its constituent groups. The cyclohexyl group would provide a six-membered ring structure, while the methoxyphenyl group would contribute an aromatic ring with a methoxy substituent. The pyrrolidinone group would add another five-membered ring with a carbonyl group, and the urea group would introduce a carbonyl group with two amine substituents .Chemical Reactions Analysis
The reactivity of this compound would depend on the specific arrangement and connectivity of its constituent groups. The aromatic ring in the methoxyphenyl group might participate in electrophilic aromatic substitution reactions, while the carbonyl groups in the pyrrolidinone and urea groups could be involved in nucleophilic addition reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of multiple polar groups (like the carbonyl groups in the pyrrolidinone and urea groups, and the methoxy group in the methoxyphenyl group) could make the compound relatively polar and potentially soluble in polar solvents .Scientific Research Applications
Synthesis and Characterization
The compound 1-Cyclohexyl-3-[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]-1-methylurea is related to various synthesized compounds that have been studied for their potential applications in scientific research. Notably, compounds with similar structures have been synthesized and characterized, indicating the interest in this class of compounds for their unique properties and potential applications. For instance, the synthesis and characterization of novel Mannich base 1-[(4-methoxyphenyl)(2-methylidenecyclohexyl)methyl]pyrrolidine (MMP) and its complexes with Cu (II), Ni (II), Co (II), and Fe (II) ions have been reported. These complexes were analyzed for their antiurease activities, with the Co (II) complex showing excellent activity, while complexes with Ni (II) and Fe (II) exhibited potent antiurease activity M. Liaqat, T. Mahmud, A. Hameed, Md. Ashraf, M. Shafiq, Humna Asghar, 2017.
Molecular Docking and Biological Activities
Furthermore, the synthesis, crystal structure, and in vitro and in silico molecular docking studies of novel acyl thiourea derivatives have been conducted. These compounds, synthesized from cyclohexanecarbonyl isothiocyanate and various primary amines, including 4-methoxy aniline, have shown good anti-oxidant and anti-haemolytic activities. This underscores the potential biological and therapeutic applications of compounds structurally related to 1-Cyclohexyl-3-[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]-1-methylurea J. Haribabu, G. Subhashree, Sivaraj Saranya, K. Gomathi, R. Karvembu, D. Gayathri, 2015.
Crystal Structure Analysis
The detailed analysis of crystal structures of compounds with similar functionalities, such as metobromuron, has been performed to understand the molecular interactions and packing in the crystal lattice. This knowledge is crucial for designing compounds with desired physical and chemical properties for various applications, including pharmaceuticals and agrochemicals Gihaeng Kang, Jineun Kim, Eunjin Kwon, Tae Ho Kim, 2015.
Chemical Reactions and Photodecomposition
Studies on chemical reactions and photodecomposition of structurally related compounds have been conducted to explore their reactivity and potential applications in material science and chemical synthesis. For example, the clean photodecomposition of 1-methyl-4-phenyl-1H-tetrazole-5(4H)-thiones to carbodiimides, which proceeds via a biradical, has been reported. This reaction's clean and photostable end product makes these compounds promising lead structures for various industrial, agricultural, and medicinal applications Olajide E. Alawode, C. Robinson, S. Rayat, 2011.
Safety and Hazards
Future Directions
properties
IUPAC Name |
1-cyclohexyl-3-[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]-1-methylurea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H27N3O3/c1-21(15-6-4-3-5-7-15)19(24)20-14-12-18(23)22(13-14)16-8-10-17(25-2)11-9-16/h8-11,14-15H,3-7,12-13H2,1-2H3,(H,20,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YNGJVPKXGWQSRW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1CCCCC1)C(=O)NC2CC(=O)N(C2)C3=CC=C(C=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H27N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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